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Compound of Interest

Compound Name: 3,4,5-Trifluoro-benzamidine

Cat. No.: B1608484 Get Quote

This guide provides in-depth technical information for researchers, scientists, and drug

development professionals on the proper storage, handling, and use of 3,4,5-Trifluoro-
benzamidine hydrochloride (CAS 910053-71-3). The trifluoromethyl group significantly

influences the compound's chemical properties, making adherence to specific protocols crucial

for experimental success and safety.

Section 1: Chemical and Physical Properties
A foundational understanding of the physicochemical properties of 3,4,5-Trifluoro-
benzamidine hydrochloride is essential for its effective application. The presence of three

fluorine atoms on the benzene ring enhances its lipophilicity and metabolic stability, which can

be advantageous in many biological assays.[1][2]

Property Value Source

CAS Number 910053-71-3 [3]

Molecular Formula C7H6ClF3N2 [4][3]

Molecular Weight 210.58 g/mol [4][3]

Appearance
White to light yellow

solid/crystalline powder
[5]

Purity ≥ 95-98% (typical) [4][5]
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Section 2: Storage and Stability
Proper storage is critical to maintain the integrity and purity of 3,4,5-Trifluoro-benzamidine
hydrochloride. As with many benzamidine derivatives, this compound is susceptible to

degradation, particularly in the presence of moisture.

FAQs: Storage and Stability

Q1: What are the ideal storage conditions for solid 3,4,5-Trifluoro-benzamidine
hydrochloride?

A1: The solid compound should be stored in a cool, dry, and well-ventilated area, ideally at 0-

8°C.[5] It is crucial to keep the container tightly sealed to prevent moisture absorption, as the

compound is hygroscopic. For long-term storage, consider placing the container inside a

desiccator.

Q2: How should I store solutions of 3,4,5-Trifluoro-benzamidine hydrochloride?

A2: Due to the potential for hydrolysis, it is strongly recommended to prepare aqueous

solutions fresh for each experiment. If a stock solution must be prepared, use an anhydrous

organic solvent such as DMSO or ethanol. For short-term storage of stock solutions, aliquot

into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Q3: What is the expected shelf-life of the compound?

A3: While specific long-term stability studies on 3,4,5-Trifluoro-benzamidine hydrochloride are

not readily available in public literature, its structural similarity to other benzoyl derivatives

suggests that its purity can degrade over time, especially under suboptimal storage conditions.

[6] Regular quality control is advised for older batches.

Section 3: Handling and Safety
As with any chemical reagent, proper handling procedures are paramount to ensure personnel

safety and prevent contamination.

FAQs: Handling and Safety

Q1: What personal protective equipment (PPE) should I use when handling this compound?
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A1: Always handle 3,4,5-Trifluoro-benzamidine hydrochloride in a well-ventilated area or a

fume hood. Standard PPE includes safety glasses or goggles, a lab coat, and chemical-

resistant gloves. If there is a risk of generating dust, a respirator may be necessary.

Q2: What are the known incompatibilities of this compound?

A2: Avoid contact with strong oxidizing agents, strong acids, and strong bases, as these can

lead to vigorous and potentially hazardous reactions.

Q3: How should I dispose of waste containing 3,4,5-Trifluoro-benzamidine hydrochloride?

A3: Dispose of chemical waste in accordance with local, state, and federal regulations. Waste

containing fluorinated compounds should be collected in clearly labeled, compatible containers

and not mixed with incompatible waste streams.[5]

Section 4: Experimental Protocols and
Troubleshooting
3,4,5-Trifluoro-benzamidine hydrochloride is primarily used as an intermediate in the

synthesis of biologically active molecules, particularly as a potential inhibitor of proteases and

kinases.[1][5]

Experimental Workflow: Preparing a Stock Solution
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Preparation of Stock Solution

Equilibrate compound to room temperature

Weigh the required amount in a fume hood

1

Dissolve in anhydrous DMSO or ethanol

2

Vortex until fully dissolved

3

Aliquot into single-use vials

4

Store at -20°C

5

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution.
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Issue Potential Cause Recommended Solution

Low experimental

activity/potency
Compound degradation

Prepare fresh solutions for

each experiment. If using a

stock solution, ensure it has

been stored properly and is not

expired.

Incomplete dissolution

Ensure the compound is fully

dissolved in the solvent before

adding it to your experimental

system. Gentle warming may

aid dissolution in some organic

solvents.

Inconsistent results
Hygroscopicity of the

compound

Store the solid compound in a

desiccator and handle it

quickly to minimize moisture

absorption.

Pipetting errors with small

volumes

Use calibrated pipettes and

appropriate techniques for

handling small volumes of

concentrated stock solutions.

Precipitation in aqueous buffer Poor aqueous solubility

While hydrochloride salts are

generally water-soluble, the

trifluoro-substituents increase

lipophilicity.[1][2] If precipitation

occurs, consider using a co-

solvent or preparing a more

dilute solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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